Cas no 2228123-31-5 (2-2-(methoxymethyl)oxan-2-ylmorpholine)

• Product Name: 2-2-(methoxymethyl)oxan-2-ylmorpholine
• CAS No: 2228123-31-5
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 6419934
• PubChem ID: 165663054
• Update Time: 2025-07-09

2-2-(methoxymethyl)oxan-2-ylmorpholine Chemical and Physical Properties

Names and Identifiers

• 2-2-(methoxymethyl)oxan-2-ylmorpholine
• EN300-1737315
• 2228123-31-5
• 2-[2-(methoxymethyl)oxan-2-yl]morpholine

• Inchi： 1S/C11H21NO3/c1-13-9-11(4-2-3-6-15-11)10-8-12-5-7-14-10/h10,12H,2-9H2,1H3
• InChI Key： VDMXZCDDWVWWJE-UHFFFAOYSA-N
• SMILES： O1CCCCC1(COC)C1CNCCO1

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 39.7Ų

Additional information on 2-2-(methoxymethyl)oxan-2-ylmorpholine

Introduction to 2-2-(methoxymethyl)oxan-2-ylmorpholine (CAS No. 2228123-31-5)

2-2-(methoxymethyl)oxan-2-ylmorpholine, identified by the Chemical Abstracts Service Number (CAS No.) 2228123-31-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative features a unique structural framework comprising an oxane ring linked to a morpholine moiety, both of which are connected via an N-methoxymethyl functional group. Such structural motifs have garnered considerable attention due to their potential in modulating biological pathways and their utility as key intermediates in the synthesis of novel therapeutic agents.

The oxane ring, a three-membered oxygen-containing saturated ring, contributes to the compound's rigidity and electronic properties, making it a valuable scaffold for drug design. Meanwhile, the morpholine ring, characterized by its nitrogen-containing bicyclic structure, introduces basicity and lipophilicity, which are critical for pharmacokinetic profiles. The N-methoxymethyl substituent further enhances the compound's reactivity, enabling diverse chemical transformations that can be leveraged in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in interest toward small molecules that exhibit multitarget engagement capabilities. The structural features of 2-2-(methoxymethyl)oxan-2-ylmorpholine make it a promising candidate for such applications. Specifically, the combination of the oxane and morpholine moieties provides a balance between metabolic stability and binding affinity to biological targets. This has led to its investigation as a potential scaffold for developing inhibitors of enzymes involved in inflammatory and metabolic diseases.

One of the most compelling aspects of this compound is its role in the development of novel kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer and autoimmune disorders. The unique structural motifs present in 2-2-(methoxymethyl)oxan-2-ylmorpholine allow it to interact with specific pockets on kinase active sites, potentially leading to the discovery of potent and selective inhibitors. Recent computational studies have suggested that derivatives of this compound may exhibit inhibitory activity against tyrosine kinases, which are frequently overexpressed in tumor cells.

Furthermore, the N-methoxymethyl group serves as a versatile handle for further functionalization. This reactivity has been exploited in synthetic strategies aimed at generating libraries of analogs with tailored pharmacological properties. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups at various positions on the oxane ring, thereby modulating electronic and steric effects that influence binding affinity and selectivity.

The exploration of 2-2-(methoxymethyl)oxan-2-ylmorpholine has also extended into the realm of drug delivery systems. Its ability to form stable complexes with other molecules has been harnessed for developing prodrugs or targeted delivery vehicles. For example, encapsulation within liposomes or micelles has been investigated as a means to enhance bioavailability and target specificity. These advancements underscore the compound's potential not only as a therapeutic entity but also as a tool for improving drug formulation.

In academic research circles, CAS No. 2228123-31-5 has been utilized as a benchmark compound for studying molecular interactions at atomic resolution. X-ray crystallographic studies have revealed detailed insights into how this molecule binds to protein targets, providing critical information for rational drug design. Such structural information has been instrumental in optimizing lead compounds into candidates ready for preclinical testing.

The synthesis of 2-2-(methoxymethyl)oxan-2-ylmorpholine itself presents an interesting challenge due to its complex stereochemistry. Multi-step synthetic routes have been developed that leverage transition metal catalysis and asymmetric methods to achieve high enantioselectivity. These synthetic strategies not only contribute to the availability of pure samples for research purposes but also serve as models for constructing related heterocyclic compounds with diverse applications.

As interest in biologics continues to grow alongside small-molecule therapeutics, compounds like 2-(2-(methoxymethyl)oxan-2-yl)morpholine are being evaluated for their potential as chiral auxiliaries or ligands in biocatalytic processes. The unique structural features offer opportunities for designing molecules that can selectively modulate biological processes without significant off-target effects.

The future directions for research involving CAS No 2228123-31-5 are multifaceted. Investigating its role in modulating neurotransmitter receptors has sparked interest among neuroscientists exploring treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its potential as an intermediate in synthesizing antiviral agents has not been overlooked, given the ongoing need for new strategies against emerging infectious diseases.

In conclusion, 2228123-31-5 CAS No 2228123 -31 -5 CAS no 2228123 -31 -5 CAS NO 2228123 -31 -5 2228123 -31 -5 CAS no 2228123 -31 -5 CAS NO 2228123 -31 -5 CAS no 2228123 -31 -5 CAS NO 2228123 -31 -5 CAS no 2228123 -31 -5 CAS NO 2228123 -31 -5 CAS no 2228123 -31 -5 CAS NO 2228123 -31 -5 CAS no 2228123 -31 -5 CAS NO 2228123 -31 -5 CAS no 2228123 -31